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Compound of Interest

Compound Name: Sinensetin

Cat. No.: B1680974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sinensetin, a polymethoxylated flavone predominantly found in citrus peels and Orthosiphon

stamineus, has garnered significant scientific interest due to its diverse pharmacological

activities. This technical guide provides a comprehensive overview of sinensetin, including its

physicochemical properties, and delves into its mechanisms of action across various biological

domains. Detailed experimental protocols and signaling pathway diagrams are presented to

facilitate further research and drug development efforts.

Physicochemical Properties
Sinensetin (IUPAC Name: 2-(3,4-dimethoxyphenyl)-5,6,7-trimethoxychromen-4-one) is a

flavonoid characterized by the presence of five methoxy groups attached to its basic flavone

structure.[1][2]
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Property Value Reference

CAS Number 2306-27-6 [3][4][5][6]

Molecular Formula C₂₀H₂₀O₇ [1][3][4]

Molecular Weight 372.37 g/mol [4][5][7]

Alternate Names

3',4',5,6,7-

Pentamethoxyflavone,

Pedalitin Permethyl Ether

[3][5][7]

Appearance Yellow powder [4]

Purity ≥98% (by HPLC) [3]

Pharmacological Activities and Mechanisms of
Action
Sinensetin exhibits a broad spectrum of biological activities, including anti-inflammatory,

anticancer, and anti-obesity effects. These activities are attributed to its ability to modulate key

cellular signaling pathways.

Anti-Inflammatory Activity
Sinensetin demonstrates potent anti-inflammatory properties by targeting key inflammatory

signaling cascades. In lipopolysaccharide (LPS)-stimulated macrophages, sinensetin has

been shown to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines such

as interleukin-1β (IL-1β), IL-6, and tumor necrosis factor-α (TNF-α).[3]

The primary mechanism involves the inhibition of the NF-κB signaling pathway. Sinensetin
prevents the degradation of IκB-α, an inhibitor of NF-κB, thereby blocking the translocation of

the p65 subunit of NF-κB into the nucleus.[3] More recent studies have elucidated its role in

suppressing the Txnip/NLRP3/Caspase-1/GSDMD signaling pathway, which is involved in

pyroptosis, a form of inflammatory cell death.[7] Furthermore, sinensetin has been found to

attenuate neuroinflammation by modulating the TLR4/NF-κB signaling pathway.[8] It also

activates the SIRT1/NRF2 signaling pathway, which plays a role in reducing oxidative stress

and inflammation.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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